2-(Pyridine-2-carbonyl)benzoic acid

• CAS No.: 27693-49-8
• Molecular Formula: C13H9NO3
• Molecular Weight: 227.21 g/mol
• IUPAC Name: 2-(pyridine-2-carbonyl)benzoic acid
• InChI: InChI=1S/C13H9NO3/c15-12(11-7-3-4-8-14-11)9-5-1-2-6-10(9)13(16)17/h1-8H,(H,16,17)
• InChI Key: WTUKXPYMQWVXOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)C2=CC=CC=N2)C(=O)O

Description

2-(Pyridine-2-carbonyl)benzoic acid is a heterocyclic carboxylic acid derivative featuring a benzoic acid backbone substituted at the ortho position with a pyridine-2-carbonyl group. Such compounds are typically studied for their roles in medicinal chemistry, particularly in receptor-ligand interactions, as highlighted by docking studies involving T1R3 receptors .

Comparison with Similar Compounds

Table 1: Comparative Binding Affinities of Benzoyl-Substituted Analogs

Compound	Substituent	ΔGbinding (Relative Strength)
2-Benzoylbenzoic acid	-H	Baseline
2-(4-Methylbenzoyl)benzoic acid	-CH3	Stronger (Lower ΔG)
2-(4-Methoxybenzoyl)benzoic acid	-OCH3	Stronger (Lower ΔG)
2-(Pyridine-2-carbonyl)benzoic acid	Pyridine-2-carbonyl	Hypothetically intermediate*

Functional Group Variations: Carbonyl vs. Amino Linkages

• 2-(Pyridin-2-ylamino)benzoic acid (CAS 51440-34-7) replaces the carbonyl group with an amino linker. The compound’s molecular weight (214.22 g/mol) and solubility profile may differ significantly from the carbonyl-containing analog due to altered polarity .
• The pyridine-2-carbonyl group in the target compound likely increases acidity (via electron-withdrawing effects) compared to the amino-linked derivative, affecting ionization and bioavailability.

Substitution Position: Ortho vs. Para Isomers

• 4-(Pyridin-2-yl)benzoic acid (para-substituted isomer) contrasts with the ortho-substituted target compound. Para substitution allows for extended π-conjugation, which may enhance UV absorption or alter electronic properties relevant to photostability .